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Edonentan monohydrate Edonentan monohydrate
Brand Name: Vulcanchem
CAS No.: 264609-13-4
VCID: VC0144204
InChI: InChI=1S/C28H32N4O5S.H2O/c1-18-19(2)37-30-26(18)31-38(34,35)24-10-8-7-9-23(24)22-12-11-20(27-29-13-14-36-27)15-21(22)17-32(6)25(33)16-28(3,4)5;/h7-15H,16-17H2,1-6H3,(H,30,31);1H2
SMILES: CC1=C(ON=C1NS(=O)(=O)C2=CC=CC=C2C3=C(C=C(C=C3)C4=NC=CO4)CN(C)C(=O)CC(C)(C)C)C.O
Molecular Formula: C28H34N4O6S
Molecular Weight: 554.7 g/mol

Edonentan monohydrate

CAS No.: 264609-13-4

Reference Standards

VCID: VC0144204

Molecular Formula: C28H34N4O6S

Molecular Weight: 554.7 g/mol

Edonentan monohydrate - 264609-13-4

CAS No. 264609-13-4
Product Name Edonentan monohydrate
Molecular Formula C28H34N4O6S
Molecular Weight 554.7 g/mol
IUPAC Name N-[[2-[2-[(4,5-dimethyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]-5-(1,3-oxazol-2-yl)phenyl]methyl]-N,3,3-trimethylbutanamide;hydrate
Standard InChI InChI=1S/C28H32N4O5S.H2O/c1-18-19(2)37-30-26(18)31-38(34,35)24-10-8-7-9-23(24)22-12-11-20(27-29-13-14-36-27)15-21(22)17-32(6)25(33)16-28(3,4)5;/h7-15H,16-17H2,1-6H3,(H,30,31);1H2
Standard InChIKey VRUJTPHFVRXEPB-UHFFFAOYSA-N
SMILES CC1=C(ON=C1NS(=O)(=O)C2=CC=CC=C2C3=C(C=C(C=C3)C4=NC=CO4)CN(C)C(=O)CC(C)(C)C)C.O
Canonical SMILES CC1=C(ON=C1NS(=O)(=O)C2=CC=CC=C2C3=C(C=C(C=C3)C4=NC=CO4)CN(C)C(=O)CC(C)(C)C)C.O
Synonyms N-[[2’-[[(4,5-Dimethyl-3-isoxazolyl)amino]sulfonyl]-4-(2-oxazolyl)[1,1’-biphenyl]-2-yl]methyl]-N,3,3-trimethylbutanamide Monohydrate; BMS 207940 Hydrate;
PubChem Compound 156689
Last Modified Dec 23 2021
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